Cas no 61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-79-2 structure
Product Name:2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-79-2
Molecular Formula:C12H12N2OS
Molecular Weight:232.30148
CID:473017
PubChem ID:12290480
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 3-(3,6-dihydro-2H-thiopyran-4-yl)-1H-benzimidazol-2-one
- DTXSID50484896
- 61607-79-2
-
- InChIKey: VBOIRBUBHJYAQK-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H12N2OS/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1CSCC=C1N2C3=CC=CC=C3NC2=O
Computed Properties
- Exact Mass: 232.06716
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 232.06703418g/mol
- Heavy Atom Count: 16
- Complexity: 329
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.34
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
-
Peter Hanson,Alec B. Taylor,Paul H. Walton,Allan W. Timms Org. Biomol. Chem., 2007,5, 679-698
-
D. S. Tsvetkov,I. L. Ivanov,D. A. Malyshkin,A. Yu. Zuev Dalton Trans., 2014,43, 11862-11866
-
Bog Ki Hong,In Su Lee,Dong Mok Shin,Young Keun Chung Chem. Commun., 2004, 936-937
-
Jiaying Liao,Qiao Hu,Jinxiao Mu,Xiaodong He,Shuo Wang,Chunhua Chen Chem. Commun., 2019,55, 659-662
-
Ran Pang,Su Zhang,Lihong Jiang,Da Li,Chengyu Li,Jing Feng,Hongjie Zhang J. Mater. Chem. C, 2019,7, 6698-6705
-
7. Back cover
-
Dhanasekaran Vikraman RSC Adv., 2016,6, 86101-86107
-
Guo-Gang Shan,Ling-Yu Zhang,Hai-Bin Li,Shuang Wang,Dong-Xia Zhu,Peng Li,Chun-Gang Wang,Zhong-Min Su,Yi Liao Dalton Trans., 2012,41, 523-530
-
10. Front cover
61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
- 455-13-0(4-Iodobenzotrifluoride)
- 343-94-2(Tryptamine hydrochloride)
- 107-98-2(1-methoxypropan-2-ol)
- 95-20-5(2-Methylindole)
- 2516-96-3(2-Chloro-5-nitrobenzoic acid)
- 2785-98-0(2,5-Dimethoxybenzoic acid)
- 4487-50-7(4-Nitropyridin-2-amine)
- 505-32-8(Isophytol)
- 2574-25-6(bis(propan-2-yl) phosphorochloridate)
- 2724-69-8(3-methyl-1-phenylthiourea)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
http://eng.biocuiyuan.com

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
http://en.chemfish.com/

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.chem960.com/company/190540/

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent
